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Compound of Interest

Compound Name:
Methyl 4,5-dimethyl-2-

nitrobenzoate

Cat. No.: B1394992 Get Quote

An In-depth Technical Guide to Methyl 4,5-dimethyl-
2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Methyl 4,5-dimethyl-2-nitrobenzoate, a key intermediate in various synthetic

applications.

Physicochemical Properties
The fundamental quantitative data for Methyl 4,5-dimethyl-2-nitrobenzoate are summarized

in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₁NO₄ [1][2]

Molecular Weight 209.20 g/mol [1][2]

CAS Number 90922-74-0 [1][2]

SMILES
CC1=CC(=C(C=C1C)--

INVALID-LINK--[O-])C(=O)OC
[2]

Synonyms
METHYL 4,5-DIMETHYL-2-

NITRO-BENZOATE
[2]

Spectroscopic data such as ¹H NMR, ¹³C NMR, and IR have not been explicitly reported in the

cited literature.

Molecular Structure
The molecular structure of Methyl 4,5-dimethyl-2-nitrobenzoate is depicted below. The

diagram illustrates the arrangement of the methyl, nitro, and methyl ester functional groups on

the benzene ring.
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Molecular structure of Methyl 4,5-dimethyl-2-nitrobenzoate.

Experimental Protocols
Methyl 4,5-dimethyl-2-nitrobenzoate serves as a valuable intermediate in organic synthesis.

Its preparation and subsequent reactions are crucial for the development of more complex

molecules.[1]

Synthesis of Methyl 4,5-dimethyl-2-nitrobenzoate
The synthesis is typically a two-step process starting from 4,5-dimethylbenzoic acid.[1]

Workflow for the Synthesis of Methyl 4,5-dimethyl-2-nitrobenzoate

4,5-Dimethylbenzoic Acid Nitration
(HNO₃, H₂SO₄)

4,5-Dimethyl-2-
nitrobenzoic Acid

Esterification
(Methanol, Acid Catalyst)

Methyl 4,5-dimethyl-2-
nitrobenzoate
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Synthetic pathway from 4,5-dimethylbenzoic acid.

Step 1: Nitration of 4,5-dimethylbenzoic acid

This initial step involves the regioselective introduction of a nitro group onto the aromatic ring.

[1]

Reactants: 4,5-dimethylbenzoic acid, concentrated nitric acid, concentrated sulfuric acid.

Procedure:

Carefully add 4,5-dimethylbenzoic acid to an excess of concentrated sulfuric acid,

ensuring the mixture is well-stirred and cooled in an ice bath to maintain a low

temperature.

Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the solution. Strict temperature control is crucial to prevent the formation of

byproducts.[1]

After the addition is complete, allow the reaction to proceed with continued stirring.

Pour the reaction mixture onto crushed ice to precipitate the product, 4,5-dimethyl-2-

nitrobenzoic acid.

Collect the solid product by filtration and wash with cold water.

Step 2: Esterification of 4,5-dimethyl-2-nitrobenzoic acid

The carboxylic acid is then converted to its methyl ester.[1]

Reactants: 4,5-dimethyl-2-nitrobenzoic acid, methanol, a strong acid catalyst (e.g., sulfuric

acid).

Procedure:

Dissolve 4,5-dimethyl-2-nitrobenzoic acid in an excess of methanol.
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Add a catalytic amount of a strong acid.

Heat the mixture to reflux for several hours to drive the reaction to completion.

After cooling, remove the excess methanol under reduced pressure.

The crude product can be purified by recrystallization or chromatography to yield pure

Methyl 4,5-dimethyl-2-nitrobenzoate.

Key Reactions: Reduction of the Nitro Group
A significant reaction of Methyl 4,5-dimethyl-2-nitrobenzoate is the reduction of its nitro group

to an amine, yielding Methyl 4,5-dimethyl-2-aminobenzoate.[1] This transformation is a key

step in the synthesis of various fine chemicals and pharmaceuticals.[1]

Method: Catalytic Hydrogenation

Reactants: Methyl 4,5-dimethyl-2-nitrobenzoate, a suitable solvent (e.g., ethanol or ethyl

acetate), and a palladium on carbon (Pd/C) catalyst.[1]

Procedure:

Dissolve Methyl 4,5-dimethyl-2-nitrobenzoate in the chosen solvent in a hydrogenation

vessel.

Add a catalytic amount of Pd/C.

Pressurize the vessel with hydrogen gas.

Stir the mixture vigorously at room temperature until the uptake of hydrogen ceases.

Filter the reaction mixture to remove the catalyst.

Evaporate the solvent to obtain the product, Methyl 4,5-dimethyl-2-aminobenzoate.

Applications in Drug Development
While not extensively studied for direct therapeutic applications, the structural motifs within

Methyl 4,5-dimethyl-2-nitrobenzoate are present in biologically active molecules.[1] It
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primarily serves as a precursor in the synthesis of more complex compounds. For instance, a

related compound, Methyl 4-(butyrylamino)-5-methyl-2-nitrobenzoate, is an intermediate in the

synthesis of Telmisartan, a medication used in the management of metabolic syndrome.[1] The

reduction of the nitro group to an amine is a critical transformation that opens pathways to a

variety of pharmaceutical agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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